molecular formula C12H16O3S B8428457 2-Methylthio-2-(3,4,5-trimethylphenoxy)acetic acid

2-Methylthio-2-(3,4,5-trimethylphenoxy)acetic acid

Cat. No.: B8428457
M. Wt: 240.32 g/mol
InChI Key: UZRMJNCJKRDZHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylthio-2-(3,4,5-trimethylphenoxy)acetic acid is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16O3S

Molecular Weight

240.32 g/mol

IUPAC Name

2-methylsulfanyl-2-(3,4,5-trimethylphenoxy)acetic acid

InChI

InChI=1S/C12H16O3S/c1-7-5-10(6-8(2)9(7)3)15-12(16-4)11(13)14/h5-6,12H,1-4H3,(H,13,14)

InChI Key

UZRMJNCJKRDZHA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1C)C)OC(C(=O)O)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from Step 2 (2.0 g) in THF (10 ml) and water (3 ml) containing sodium hydroxide (0.4 g) were stirred at 60° C. for 2 hours then cooled to ambient temperature, evaporated under reduced pressure, diluted with water and washed with diethyl ether. The aqueous fraction was acidified with dilute hydrochloric acid and extracted with ethyl acetate (three times). The extracts were combined, washed with brine, dried over magnesium sulphate, then evaporated to give 2-methylthio-2-(3,4,5-trimethylphenoxy)acetic acid, 1.05 g, as a yellow gum. A portion of the gum was fractionated by chromatography (silica; ethyl acetate then methanol) to provided an analytical sample and the remainder used in the next stage without further purification.
Name
product
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One

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